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This technical guide provides an in-depth overview of PF-06380101-d8, a deuterated analog of
the potent microtubule inhibitor PF-06380101 (also known as Aur0101). It is intended for
researchers, scientists, and drug development professionals interested in the procurement and
application of this compound in preclinical research, particularly in the context of antibody-drug
conjugates (ADCs).

Compound Overview

PF-06380101 is a synthetic analog of dolastatin 10, a natural antineoplastic agent. As an
auristatin, it is a highly potent cytotoxic agent that functions by inhibiting tubulin polymerization,
a critical process for cell division.[1][2][3] The deuterated form, PF-06380101-d8, serves as a
stable isotope-labeled internal standard for pharmacokinetic studies, allowing for precise
guantification in biological matrices by mass spectrometry.[4][5] Its primary application is as a
payload in the development of ADCs, where it is attached to a monoclonal antibody via a linker
to enable targeted delivery to cancer cells.[6][7]

Supplier and Availability

PF-06380101-d8 is available for research purposes from several chemical suppliers. The
following table summarizes key information from various vendors. Please note that pricing and

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8210155#bc-rfq
https://www.benchchem.com/product/b8210155/docs?utm_src=pdf-body#technical-guide-pf-06380101-d8-for-research-applications
https://www.medchemexpress.com/PF-06380101.html
https://www.targetmol.com/compound/pf-06380101
https://www.bioscience.co.uk/product~1029532
https://www.benchchem.com/product/b8210155/docs?utm_src=pdf-body#technical-guide-pf-06380101-d8-for-research-applications
https://www.medchemexpress.com/pf-06380101-d8.html
https://www.medchemexpress.cn/pf-06380101-d8.html
https://www.researchgate.net/publication/268878713_Discovery_of_Cytotoxic_Dolastatin_10_Analogues_with_N-Terminal_Modifications
https://pmc.ncbi.nlm.nih.gov/articles/PMC9410405/
https://www.benchchem.com/product/b8210155/docs?utm_src=pdf-body#technical-guide-pf-06380101-d8-for-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210155?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

availability are subject to change and should be confirmed directly with the supplier.

. ) Available
Supplier Catalog Number Purity .
Quantities
MedchemExpress HY-12522S 99.27% Contact for details
DC Chemicals DC46169 Not specified Contact for details
Aladdin Scientific P651438 >99% 5mg

Technical Data

Below is a summary of the key chemical and physical properties of PF-06380101-d8.

Property Value

Chemical Formula C39H54DsN6O6S[8]

Molecular Weight 751.06 g/mol [8]

CAS Number Not explicitly available in search results
Synonyms Aur0101-d8, Auristatin-0101-d8[4][5]
Storage (Powder) 2 years at -20°C[8]

Storage (in DMSO) 2 weeks at 4°C, 6 months at -80°C[8]

Mechanism of Action: Microtubule Inhibition

PF-06380101 exerts its cytotoxic effects by disrupting microtubule dynamics. Microtubules are
essential components of the cytoskeleton, playing a crucial role in cell division (mitosis),
intracellular transport, and maintenance of cell structure. They are dynamic polymers of a- and
B-tubulin heterodimers.

PF-06380101 binds to tubulin, preventing its polymerization into microtubules. This disruption
of the microtubule network leads to cell cycle arrest, typically in the G2/M phase, and
subsequently induces apoptosis (programmed cell death).[6][9] This potent antimitotic activity
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makes it an effective payload for ADCs, as it can kill target cancer cells at very low
concentrations.[9]

Normal Microtubule Dynamics Action of PF-06380101
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Mechanism of PF-06380101 as a microtubule inhibitor.

Experimental Protocols

While specific, detailed experimental protocols for PF-06380101-d8 are not publicly available,
this section provides a general framework for its use in research, based on its known
applications.
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In Vitro Cell Proliferation Assay

This protocol outlines a general workflow for assessing the cytotoxicity of PF-06380101 (or its

corresponding non-deuterated ADC) against cancer cell lines.

1. Cell Culture:

Culture the target cancer cell line in the appropriate medium supplemented with fetal bovine
serum and antibiotics.
Maintain cells in a humidified incubator at 37°C with 5% CO..

. Compound Preparation and Dilution:

Prepare a stock solution of PF-06380101 in a suitable solvent, such as dimethyl sulfoxide
(DMSO). MedchemExpress provides protocols for solubilizing the compound.[1]

Perform serial dilutions of the stock solution to achieve the desired final concentrations for
the assay.

. Cell Seeding and Treatment:

Harvest and count the cells.

Seed the cells into 96-well plates at a predetermined density and allow them to adhere
overnight.

The following day, replace the medium with fresh medium containing the various
concentrations of PF-06380101. Include a vehicle control (DMSO) and a positive control.

. Incubation:
Incubate the plates for a period that allows for multiple cell divisions (e.g., 72 hours).
. Viability Assessment:

Assess cell viability using a standard method, such as an MTS, MTT, or a luminescent-based
assay (e.g., CellTiter-Glo®).
Read the plate using a microplate reader.

. Data Analysis:

Calculate the percentage of viable cells relative to the vehicle control for each concentration.
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o Plot the data and determine the ICso (the concentration at which 50% of cell growth is
inhibited) using a suitable software package.

Click to download full resolution via product page

"Start" [shape=ellipse, style=filled, fillcolor="#34A853",
fontcolor="#FFFFFF"]; "Cell Culture" [fillcolor="#4285F4",
fontcolor="#FFFFFF"]; "Compound Preparation" [fillcolor="#4285F4",
fontcolor="#FFFFFF"]; "Cell Seeding (96-well plate)"
[fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Compound Treatment"
[fillcolor="#FBBCO5", fontcolor="#202124"]; "Incubation (e.g., 72h)"
[fillcolor="#FBBCO5", fontcolor="#202124"]; "Viability Assay (e.qg.,
MTS)" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Data Acquisition"
[fillcolor="#EA4335", fontcolor="#FFFFFF"]; "IC50 Calculation"
[fillcolor="#EA4335", fontcolor="#FFFFFF"]; "End" [shape=ellipse,
style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Start" -> "Cell Culture"; "Cell Culture" -> "Cell Seeding (96-well
plate)"; "Compound Preparation" -> "Compound Treatment"; "Cell Seeding
(96-well plate)" -> "Compound Treatment"; "Compound Treatment" ->
"Incubation (e.g., 72h)"; "Incubation (e.g., 72h)" -> "Viability Assay
(e.g., MTS)"; "Viability Assay (e.g., MTS)" -> "Data Acquisition";
"Data Acquisition" -> "IC50 Calculation"; "IC50 Calculation" -> "End";
}

Workflow for an in vitro cell proliferation assay.

In Vivo Studies

For in vivo experiments, PF-06380101-d8 would typically be used as an internal standard in
pharmacokinetic analyses of the non-deuterated compound or an ADC containing the payload.

o Administration: The non-deuterated compound has been administered intravenously (IV) to
Wistar Han rats at a dose of 20 pg/kg.[1]

o Sample Collection: Blood samples would be collected at various time points post-
administration.[10]
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o Sample Preparation: Plasma is typically isolated, and proteins are precipitated. PF-
06380101-d8 is added as an internal standard.

e Quantification: The concentration of the analyte (unconjugated PF-06380101) is determined
using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[9]

Conclusion

PF-06380101-d8 is a critical tool for the preclinical development of ADCs that utilize the
corresponding active payload. Its primary role as a stable isotope-labeled internal standard
ensures accurate and reliable quantification in pharmacokinetic and metabolic studies. While
detailed experimental protocols are often proprietary, the information provided in this guide on
its mechanism of action, suppliers, and general experimental workflows offers a solid
foundation for researchers to incorporate this compound into their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: PF-06380101-d8 for Research
Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8210155/docs#technical-guide-pf-06380101-d8-for-
research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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